Cas no 1261862-19-4 (2,2'-Dibromo-3'-fluoropropiophenone)

• Product Name: 2,2'-Dibromo-3'-fluoropropiophenone
• CAS No: 1261862-19-4
• MF: C₉H₇Br₂FO
• MW: 309.957684755325
• CID: 4938520
• Update Time: 2025-06-28

2,2'-Dibromo-3'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dibromo-3'-fluoropropiophenone

• Inchi： 1S/C9H7Br2FO/c1-5(10)9(13)6-3-2-4-7(12)8(6)11/h2-5H,1H3
• InChI Key： LIZZATPKSYYNBF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1Br)F)=O

Computed Properties

• Exact Mass: 309.88272 g/mol
• Monoisotopic Mass: 307.88477 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 309.96

Additional information on 2,2'-Dibromo-3'-fluoropropiophenone

2,2'-Dibromo-3'-Fluoropropiophenone (CAS No. 1261862-19-4): An Overview and Recent Research Insights

2,2'-Dibromo-3'-fluoropropiophenone (CAS No. 1261862-19-4) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its dibromo and fluorine substitutions, which confer it with distinct reactivity and stability profiles.

The molecular structure of 2,2'-Dibromo-3'-fluoropropiophenone consists of a propiophenone core with two bromine atoms and one fluorine atom strategically positioned. The presence of these halogens not only influences the compound's physical properties but also its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The bromine atoms, in particular, can serve as leaving groups in various substitution reactions, while the fluorine atom can enhance the compound's lipophilicity and metabolic stability.

Recent research has focused on the potential applications of 2,2'-Dibromo-3'-fluoropropiophenone in medicinal chemistry. Studies have shown that this compound can be used as a building block for the synthesis of novel pharmaceuticals with improved pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2'-Dibromo-3'-fluoropropiophenone exhibited enhanced bioavailability and reduced toxicity compared to their non-halogenated counterparts. These findings highlight the importance of halogenation in drug design and development.

In addition to its medicinal applications, 2,2'-Dibromo-3'-fluoropropiophenone has also been explored for its potential use in materials science. The compound's unique electronic properties make it a promising candidate for the development of advanced materials with tailored functionalities. Research published in the Journal of Materials Chemistry C reported that derivatives of 2,2'-Dibromo-3'-fluoropropiophenone exhibited excellent photophysical properties, making them suitable for applications in organic electronics and photovoltaic devices.

The synthesis of 2,2'-Dibromo-3'-fluoropropiophenone typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by halogenation steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound. For example, a recent study published in the Tetrahedron Letters described a novel one-pot synthesis method that significantly reduced reaction times and minimized waste generation.

The safety and environmental impact of 2,2'-Dibromo-3'-fluoropropiophenone are important considerations for both industrial and academic applications. While the compound is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Researchers are also exploring ways to develop greener synthetic methods to further reduce the environmental footprint associated with the production of this compound.

In conclusion, 2,2'-Dibromo-3'-fluoropropiophenone (CAS No. 1261862-19-4) is a versatile halogenated aromatic compound with significant potential in various fields. Its unique chemical properties make it an attractive intermediate for the synthesis of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methodologies, underscoring the importance of this compound in modern chemistry.